Cas no 1798488-26-2 (methyl 2-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate)

• Product Name: methyl 2-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate
• CAS No: 1798488-26-2
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 5373930
• Update Time: 2025-10-29

methyl 2-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• NLJSHHGHRWLSJG-UHFFFAOYSA-N
• methyl 2-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate

• Inchi： 1S/C13H16N2O3S/c1-18-12(16)9-19-10-5-7-15(8-10)13(17)11-4-2-3-6-14-11/h2-4,6,10H,5,7-9H2,1H3
• InChI Key： NLJSHHGHRWLSJG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1CCN(C(C2=NC=CC=C2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on methyl 2-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate

Methyl 2-{[1-(Pyridine-2-Carbonyl)Pyrrolidin-3-Yl]Sulfanyl}Acetate: A Comprehensive Overview

Methyl 2-{[1-(Pyridine-2-Carbonyl)Pyrrolidin-3-Yl]Sulfanyl}Acetate is a compound with the CAS registry number 1798488-26-2. This molecule is a methyl ester derivative featuring a pyrrolidine ring substituted with a pyridine-2-carbonyl group and a sulfanyl (thioether) functional group. The compound's structure is characterized by its unique combination of heterocyclic and sulfur-containing functionalities, which contribute to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of methyl 2-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate typically involves multi-step organic reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient routes to construct such complex molecules. For instance, the use of transition metal catalysts, such as palladium or rhodium complexes, has facilitated the formation of the sulfanyl group through coupling reactions. Additionally, the incorporation of pyridine and pyrrolidine moieties often relies on nucleophilic aromatic substitution or cycloaddition strategies.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Recent studies have highlighted the role of sulfur-containing compounds in modulating cellular signaling pathways, particularly those involving reactive oxygen species (ROS). The presence of the sulfanyl group in methyl 2-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate suggests that it may exhibit antioxidant properties, making it a candidate for therapeutic interventions targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological potential, this compound has shown promise in materials science. The pyrrolidine ring and pyridine substituent contribute to the molecule's ability to form self-assembled monolayers (SAMs) on various surfaces. Such SAMs are valuable in creating functional surfaces with tailored properties for applications in sensors, catalysis, and drug delivery systems. Recent research has demonstrated that incorporating sulfur-containing groups into SAMs can enhance their stability and reactivity under harsh conditions.

The chemical stability of methyl 2-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate is another critical aspect that warrants attention. Studies have shown that the compound exhibits moderate thermal stability, with decomposition occurring at temperatures above 150°C under nitrogen atmosphere. However, exposure to strong oxidizing agents or acidic conditions can lead to premature degradation. These findings underscore the importance of optimizing storage conditions to maintain the compound's integrity for long-term use.

From an environmental perspective, understanding the biodegradation pathways of this compound is essential for assessing its ecological impact. Recent investigations using biodegradation assays have revealed that under aerobic conditions, the compound undergoes microbial degradation via hydrolysis and oxidation mechanisms. The presence of functional groups such as the sulfanyl group and pyridine ring influences the rate of biodegradation, with electron-withdrawing groups generally accelerating microbial attack.

In conclusion, methyl 2-{[1-(pyridine-2-carbonyl)pyrrolidin-3-yl]sulfanyl}acetate (CAS No. 1798488-26-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry and materials science.